Cas no 610-71-9 (2,5-Dibromobenzoic acid)

2,5-Dibromobenzoic acid Properties

Names and Identifiers

• 2,5-Dibromobenzoic acid
• 2,5-Dibromobenyoic, Acid
• 2,5-dibromo-benzoicaci
• Benzoic acid, 2,5-dibromo-
• 2.5-Dibromobenzoicacid
• 2,5-Dibrom-benzoesaeure
• 2,5-dibromo-benzoic acid
• BENZOIC ACID,2,5-DIBROMO
• EINECS 210-234-7
• RARECHEM FH 1W 0049
• SQQKOTVDGCJJKI-UHFFFAOYSA-N
• NSC190697
• PubChem3859
• 2,5-DibromobenzoicAcid
• Benzoicacid, 2,5-dibromo-
• KSC353S4R
• SQQKOTVDGCJJKI-UHFFFAOYSA-
• LABOTEST-BB L
• +Expand

• MDL： MFCD00016494
• InChIKey： SQQKOTVDGCJJKI-UHFFFAOYSA-N
• Inchi： 1S/C7H4Br2O2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11)
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1C(=O)O[H])Br
• BRN： 1868193

Computed Properties

• Exact Mass: 279.85576g/mol
• Surface Charge: 0
• XLogP3: 3.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 277.8578g/mol
• Monoisotopic Mass: 277.8578g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 11
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 2.90980
• PSA: 37.30000
• Refractive Index: 1.4970 (estimate)
• Boiling Point: 344.6℃ at 760 mmHg
• Melting Point: 155.0 to 159.0 deg-C
• Flash Point: 162.2℃
• Color/Form: Light yellow needle like crystal
• Solubility: Soluble in alcohol \ ether \ acetic acid and hot water. It can volatilize with water vapor
• Density: 1.9661 (rough estimate)

2,5-Dibromobenzoic acid Security Information

• Symbol: GHS07
• RTECS：DG6290000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning

2,5-Dibromobenzoic acid Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters